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Compound of Interest

4-(Benzyloxy)-2,6-
Compound Name:
difluorobenzaldehyde

cat. No.: B1523323

An In-Depth Technical Guide to 4-(Benzyloxy)-2,6-difluorobenzaldehyde

Introduction

4-(Benzyloxy)-2,6-difluorobenzaldehyde is a fluorinated aromatic aldehyde, a class of
organic compounds of significant interest in medicinal chemistry and materials science. The
presence of the difluoro substitution pattern on the benzaldehyde ring, combined with the
benzyloxy group, imparts unique electronic and steric properties. These characteristics make it
a valuable intermediate for the synthesis of complex molecular architectures, particularly in the
development of novel pharmaceutical agents and functional materials. The fluorine atoms can
enhance metabolic stability, binding affinity, and lipophilicity of target molecules, while the
aldehyde functional group serves as a versatile handle for a wide array of chemical
transformations. This guide provides a comprehensive overview of its core physical properties,
a detailed synthesis protocol, spectroscopic characterization, and essential safety guidelines
for researchers and drug development professionals.

Chemical Identity and Physical Properties

The fundamental physical and chemical properties of 4-(Benzyloxy)-2,6-
difluorobenzaldehyde are crucial for its handling, application in synthesis, and purification.
These properties are summarized below.
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Property Value Source
CAS Number 918524-93-3 [1]
Molecular Formula C14H10F202 [1]
Molecular Weight 248.22 g/mol [1]
Boiling Point 338.9 £ 37.0 °C (Predicted) [1]

White to off-white solid

Appearance
(Expected)

Soluble in common organic
Solubility solvents like DMSO, ethyl [2][3]

acetate, and methanol.

Molecular Structure

The structure of 4-(Benzyloxy)-2,6-difluorobenzaldehyde is defined by a central benzene
ring substituted with an aldehyde group, a benzyloxy group, and two fluorine atoms at positions
2 and 6 relative to the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1523323#4-benzyloxy-2-6-difluorobenzaldehyde-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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